1-[2-[(4-Chlorophenyl)thio]ethyl]-3-(2-methoxyphenyl)thiourea

• Molecular Formula: C16H17ClN2OS2
• Molecular Weight: 352.9 g/mol
• IUPAC Name: 1-[2-(4-chlorophenyl)sulfanylethyl]-3-(2-methoxyphenyl)thiourea
• InChI: InChI=1S/C16H17ClN2OS2/c1-20-15-5-3-2-4-14(15)19-16(21)18-10-11-22-13-8-6-12(17)7-9-13/h2-9H,10-11H2,1H3,(H2,18,19,21)
• InChI Key: MTCQSHONQUVLPE-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1NC(=S)NCCSC2=CC=C(C=C2)Cl

Description

1-[2-[(4-chlorophenyl)thio]ethyl]-3-(2-methoxyphenyl)thiourea is a member of thioureas.

Scientific Research Applications

Synthesis and Biological Activities

• Synthesis of Thiourea Derivatives and their Biological Activities : Thiourea derivatives, including those with chlorophenyl and methoxyphenyl groups, have been explored for various biological activities. For instance, the synthesis and biological activity of alkyl 4-(nitrophenyl)-3-thio- allophanate, which shares structural similarities with the compound , have been studied for their potential in inhibiting the growth of certain bacteria (Huang Zhi & Xu Dong, 1998).

• Study on Neuroprotective Activity : Research has been conducted on derivatives of thiourea for their neuroprotective activity. Specifically, the study of novel 1,2,4-triazine derivatives with ethyl acetate moiety, which includes chlorophenyl and methoxyphenyl groups, demonstrated significant neuroprotective effects against H2O2 and β-amyloid-induced toxicity in neuronal cells (Tuba Tuylu Kucukkilinc et al., 2017).

Synthesis and Chemical Properties

• Synthesis and Rearrangements in Thiourea Derivatives : The synthesis and rearrangement processes of thiourea derivatives, including those with similar functional groups, have been studied to understand their chemical properties and potential applications in various fields (K. M. Murav'eva et al., 1967).

• Molecular Structures and Electronic Functional Properties : Studies on the molecular structures and electronic functional properties of organic crystals such as p-methylphenyl-thiourea and p-chlorophenyl-thiourea provide insights into the behavior of thiourea derivatives under different conditions (W. Deng & D. Yang, 1994).

Antimicrobial and Antioxidant Activities

• Antimicrobial and Antioxidant Potential : Research on new thiazolopyrimidine, thiazolodipyrimidine, and thiazolopyrimidothiazolopyrimidine derivatives with potential antioxidant and antimicrobial activity has been conducted. These studies provide a basis for understanding how thiourea derivatives might exhibit similar properties (M. Youssef & M. A. Amin, 2012).